Cas no 326918-94-9 (3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione)

3-Ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a purine-pyrimidine hybrid compound with a complex heterocyclic structure. Its fused ring system and functional group substitutions make it a valuable intermediate in medicinal chemistry, particularly for exploring adenosine receptor modulation or enzyme inhibition. The ethyl and methyl substituents enhance lipophilicity, while the phenyl group may influence binding affinity. The dihydropyrimidine core contributes to structural rigidity, potentially improving metabolic stability. This compound is suited for research in CNS-targeted therapeutics due to its purine-like scaffold. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies in drug discovery programs.
3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione structure
326918-94-9 structure
Product Name:3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
CAS No:326918-94-9
MF:C17H19N5O2
MW:325.365062952042
CID:5446879
PubChem ID:910843
Update Time:2025-06-15

3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
    • 3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • Inchi: 1S/C17H19N5O2/c1-3-20-15(23)13-14(19(2)17(20)24)18-16-21(10-7-11-22(13)16)12-8-5-4-6-9-12/h4-6,8-9H,3,7,10-11H2,1-2H3
    • InChI Key: DHYQUSWIOMVUNM-UHFFFAOYSA-N
    • SMILES: N12CCCN(C3=CC=CC=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

  • Exact Mass: 325.15387487g/mol
  • Monoisotopic Mass: 325.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.7Ų

3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3024-0011-2μmol
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
2μl
$85.5 2023-04-28
Life Chemicals
F3024-0011-5μmol
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
5μl
$94.5 2023-04-28
Life Chemicals
F3024-0011-10μmol
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
10μl
$103.5 2023-04-28
Life Chemicals
F3024-0011-20μmol
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
20μl
$118.5 2023-04-28
Life Chemicals
F3024-0011-1mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
1mg
$81.0 2023-04-28
Life Chemicals
F3024-0011-2mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
2mg
$88.5 2023-04-28
Life Chemicals
F3024-0011-3mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
3mg
$94.5 2023-04-28
Life Chemicals
F3024-0011-4mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
4mg
$99.0 2023-04-28
Life Chemicals
F3024-0011-5mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
5mg
$103.5 2023-04-28
Life Chemicals
F3024-0011-10mg
3-ethyl-1-methyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
326918-94-9 90%+
10mg
$118.5 2023-04-28

3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione Related Literature

Additional information on 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Comprehensive Analysis of 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione (CAS No. 326918-94-9)

3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione (CAS No. 326918-94-9) is a structurally unique purine-pyrimidine hybrid compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines the core frameworks of purine and pyrimidine, two fundamental heterocyclic systems in nucleic acids, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in modulating enzymatic pathways and receptor interactions, given its structural resemblance to naturally occurring nucleobases.

The compound's purino[7,8-a]pyrimidine scaffold is a rare motif in medicinal chemistry, offering a distinctive platform for drug discovery. Its ethyl and methyl substituents at positions 3 and 1, respectively, along with the phenyl group at position 9, contribute to its lipophilicity and potential blood-brain barrier permeability. These features align with current trends in CNS drug development, where researchers seek molecules with optimized pharmacokinetic properties. The dihydro-6H moiety further enhances its stability, a critical factor in preclinical studies.

Recent advancements in computational chemistry and AI-driven drug design have brought renewed focus on specialized heterocycles like 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione. Molecular docking simulations suggest potential interactions with adenosine receptors, sparking investigations into its possible role in neurological disorders—a hot topic in 2024's pharmaceutical landscape. This aligns with growing public interest in "next-generation neurological therapeutics" and "heterocyclic drug candidates," as reflected in search engine analytics.

The synthetic route to CAS 326918-94-9 typically involves multi-step condensation reactions, with careful control of temperature and catalysts to achieve the desired purino-pyrimidine fusion. Analytical characterization through NMR, HPLC, and mass spectrometry confirms the compound's high purity (>98%), meeting rigorous standards for research applications. Stability studies indicate optimal performance when stored at -20°C under inert atmosphere—a detail frequently queried by laboratory technicians in online forums.

From a therapeutic perspective, preliminary studies suggest the molecule's 2,4-dione moiety may confer metal-chelating properties, potentially useful in designing enzyme inhibitors. This characteristic has drawn parallels to successful xanthine-derived drugs in the market, creating cross-disciplinary interest among medicinal chemists. The compound's structural complexity also makes it a valuable intermediate for synthesizing more elaborate pharmaceutical agents, particularly in oncology and immunology research areas currently dominating scientific publications.

Environmental and safety assessments of 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione indicate it requires standard laboratory handling procedures, with no extraordinary hazards reported—an important consideration for researchers comparing synthetic alternatives. Its biodegradation profile appears favorable compared to persistent organic pollutants, addressing sustainability concerns increasingly voiced in pharmaceutical manufacturing discussions.

The commercial availability of CAS 326918-94-9 through specialty chemical suppliers has enabled broader academic and industrial research. Pricing trends show growing demand, particularly from institutions investigating "novel heterocyclic therapeutics" and "nucleic acid analogs"—key phrases with rising search volumes. Patent landscapes reveal protected applications in several jurisdictions, primarily covering synthetic methods rather than therapeutic claims, leaving room for further innovation.

Future research directions may explore the compound's potential in photodynamic therapy, given its conjugated system's light absorption characteristics—a cutting-edge area merging materials science with medicine. Additionally, its possible role in allosteric modulation of protein-protein interactions could position it as a valuable tool compound in structural biology, addressing another high-interest research domain.

In analytical applications, 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione serves as a challenging test substance for advanced chromatography techniques, particularly in method development for complex heterocycles. This practical utility makes it relevant to analytical chemists troubleshooting separation of structurally similar compounds—a common pain point discussed in technical forums.

The compound's unique architecture continues to inspire computational studies examining purino-pyrimidine systems' electronic properties. Quantum mechanical calculations suggest interesting charge distribution patterns that may influence intermolecular interactions—data increasingly valuable for machine learning models predicting bioactive molecules. This intersects with the booming field of AI-assisted molecular design, where accurate training datasets are paramount.

As regulatory agencies emphasize thorough characterization of new chemical entities, CAS 326918-94-9 represents an excellent case study for comprehensive analytical profiling. Its multiple functional groups and fused ring system present characteristic fragmentation patterns in mass spectrometry that aid in structural elucidation training—an educational aspect appreciated by spectroscopy instructors worldwide.

Market analysts note steady growth in the niche segment of purine-pyrimidine hybrids, with 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione positioned as a representative advanced intermediate. Industry reports correlate this trend with increased R&D investment in targeted therapies, particularly those addressing protein misfolding disorders—another frequently searched medical topic.

From a green chemistry perspective, recent publications have explored solvent-free synthetic approaches to similar purino[7,8-a]pyrimidine derivatives, responding to the pharmaceutical industry's sustainability initiatives. Such developments may influence future manufacturing processes for CAS 326918-94-9, potentially reducing environmental impact while maintaining yield—a balance heavily debated in process chemistry circles.

The compound's crystallization behavior has attracted attention from solid-state chemists investigating polymorph control—a critical quality attribute in drug development. Differential scanning calorimetry studies reveal interesting thermal properties that may inform formulation strategies for related drug candidates, making it a subject of material science investigations beyond its biochemical applications.

In conclusion, 3-ethyl-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione (CAS No. 326918-94-9) represents a fascinating intersection of structural complexity and potential bioactivity. Its unique purino-pyrimidine architecture continues to inspire multidisciplinary research, from fundamental chemistry to applied pharmaceutical science, while addressing contemporary scientific priorities and answering frequently searched questions in the field of specialized heterocyclic compounds.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.